Cas no 773848-28-5 (3-(Piperidin-4-ylmethyl)aniline)

• Product Name: 3-(Piperidin-4-ylmethyl)aniline
• CAS No: 773848-28-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 4822984
• Update Time: 2025-06-11

3-(Piperidin-4-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-4-ylmethyl)aniline
• 3-(Piperidin-4-ylmethyl)aniline

• Inchi： 1S/C12H18N2/c13-12-3-1-2-11(9-12)8-10-4-6-14-7-5-10/h1-3,9-10,14H,4-8,13H2
• InChI Key： NWFKQZYOVDGMHF-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=C(C=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 1.8
• Topological Polar Surface Area: 38

Additional information on 3-(Piperidin-4-ylmethyl)aniline

Professional Introduction to 3-(Piperidin-4-ylmethyl)aniline and CAS No. 773848-28-5

3-(Piperidin-4-ylmethyl)aniline, a compound with the chemical formula C₁₂H₁₇N, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 773848-28-5, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of both aniline and piperidine moieties in its structure makes it a versatile scaffold for designing novel therapeutic agents.

The aniline moiety, characterized by its aromatic ring system, is a common pharmacophore in many drugs, contributing to interactions with biological targets such as enzymes and receptors. In contrast, the piperidine ring introduces a secondary amine functionality, which can enhance solubility and bioavailability while also influencing metabolic pathways. The combination of these two structural elements in 3-(Piperidin-4-ylmethyl)aniline makes it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their potential biological activity. Studies have shown that derivatives of 3-(Piperidin-4-ylmethyl)aniline exhibit interesting pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The ability of this compound to modulate neurotransmitter receptors has been a focal point for researchers aiming to develop treatments for conditions such as depression and anxiety.

In vitro studies have demonstrated that 3-(Piperidin-4-ylmethyl)aniline can interact with various targets, including serotonin receptors, which are critical for mood regulation. The compound's affinity for these receptors suggests that it may serve as a lead molecule for the development of next-generation antidepressants. Additionally, its structural flexibility allows for modifications that could enhance its pharmacokinetic profile, making it more suitable for clinical use.

The synthesis of 3-(Piperidin-4-ylmethyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

One of the most compelling aspects of 3-(Piperidin-4-ylmethyl)aniline is its potential to serve as a building block for more complex drug candidates. By incorporating additional functional groups or exploring different substitution patterns, researchers can tailor its properties to target specific diseases or biological pathways. This modular approach to drug design has accelerated the discovery process in recent years, leading to several promising candidates entering clinical trials.

The role of computational modeling in understanding the behavior of 3-(Piperidin-4-ylmethyl)aniline cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These studies not only help predict its efficacy but also guide the optimization of its structure to improve therapeutic outcomes.

In conclusion, 3-(Piperidin-4-ylmethyl)aniline represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for new treatments. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.